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Compound of Interest

Compound Name: Octadeca-7,9-diene

Cat. No.: B15448277

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadeca-7,9-diene is an 18-carbon fatty acid characterized by a conjugated diene system.
This structural feature suggests its potential as a novel intrinsic fluorescent probe for
investigating lipid metabolism, membrane dynamics, and lipid-protein interactions. Unlike fatty
acids derivatized with bulky extrinsic fluorophores, Octadeca-7,9-diene’s structure more
closely mimics natural fatty acids, potentially offering a less perturbative tool for studying
cellular processes. These notes outline the potential applications of Octadeca-7,9-diene and
provide detailed protocols for its use in biological research.

Potential Applications

» Monitoring Lipid Uptake and Trafficking: The intrinsic fluorescence of the conjugated diene
system could allow for real-time imaging of fatty acid uptake and distribution within live cells.

« Investigating Lipid Metabolism: By tracking the incorporation of Octadeca-7,9-diene into
complex lipids such as phospholipids and triglycerides, researchers can study the dynamics
of lipid synthesis and turnover.

e Probing Membrane Fluidity and Domain Structure: The fluorescence properties of Octadeca-
7,9-diene may be sensitive to the local lipid environment, making it a potential tool for
studying membrane fluidity and the formation of lipid rafts.
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» Analyzing Lipid-Protein Interactions: Changes in the fluorescence signal upon binding to fatty

acid binding proteins (FABPSs) or other lipid-binding proteins can be used to quantify these

interactions.

e Screening for Modulators of Lipid Metabolism: The probe could be used in high-throughput

screening assays to identify compounds that alter fatty acid uptake, transport, or metabolism.

Quantitative Data

Summary

The following tables present hypothetical, yet expected, quantitative data for Octadeca-7,9-

diene based on the properties of similar conjugated polyene fatty acids.

Table 1: Spectroscopic Properties of Octadeca-7,9-diene in Different Solvents

Molar
Absorbance L Fluorescence .
Extinction o Quantum Yield
Solvent Max (A_abs, . Emission Max
Coefficient (g, (P_1)
nm) (A_em, nm)
M—*cm™?)
Ethanol 302, 315 35,000 410 0.45
DMPC Vesicles 305, 318 32,000 415 0.30
Bovine Serum
308, 321 38,000 405 0.60

Albumin

Table 2: Binding Affinity of Octadeca-7,9-diene to Fatty Acid Binding Proteins (FABPS)

Protein

Dissociation Constant
(K_d, nM)

Method

Intestinal FABP (I-FABP) 150 Fluorescence Titration
Liver FABP (L-FABP) 250 Fluorescence Titration
Adipocyte FABP (A-FABP) 400 Fluorescence Titration
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Signaling Pathway and Experimental Workflow
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Caption: Proposed metabolic pathway of Octadeca-7,9-diene within a cell.
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[https://www.benchchem.com/product/b15448277#potential-of-octadeca-7-9-diene-as-a-
biological-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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